1-(3-(Bromomethyl)-4-mercaptophenyl)-2-chloropropan-1-one

• Molecular Formula: C10H10BrClOS
• Molecular Weight: 293.61 g/mol
• IUPAC Name: 1-[3-(bromomethyl)-4-sulfanylphenyl]-2-chloropropan-1-one
• InChI: InChI=1S/C10H10BrClOS/c1-6(12)10(13)7-2-3-9(14)8(4-7)5-11/h2-4,6,14H,5H2,1H3
• InChI Key: QGZNDKXEBMNPMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC(=C(C=C1)S)CBr)Cl

Description

1-(3-(Bromomethyl)-4-mercaptophenyl)-2-chloropropan-1-one is a halogenated aromatic ketone featuring a bromomethyl group at the meta position, a mercapto (-SH) group at the para position relative to the ketone, and a chlorine atom on the propanone chain. The molecular formula is C₁₀H₉BrClOS, with a molar mass of 292.6 g/mol. The bromomethyl and chloro groups confer electrophilic reactivity, while the thiol moiety enhances nucleophilic and hydrogen-bonding capabilities.

Biological Activity

1-(3-(Bromomethyl)-4-mercaptophenyl)-2-chloropropan-1-one is an organic compound notable for its complex structure that includes functional groups such as bromomethyl, mercapto, and chloropropanone. Its molecular formula is $C_{10}H_{10}BrClOS$ with a molecular weight of 293.61 g/mol. This compound has garnered attention in pharmacological research due to its diverse biological activities, particularly in enzyme inhibition and protein modification.

The biological activity of this compound primarily arises from its ability to form covalent bonds with nucleophilic sites on proteins and enzymes, leading to inhibition or alteration of their functions. The bromomethyl group enhances this reactivity by facilitating interactions with various biological targets, while the mercapto group can engage in redox reactions, influencing cellular processes.

Key Mechanisms:

• Enzyme Inhibition : The compound can inhibit enzymatic activity by modifying active sites through covalent bonding.
• Protein Modification : Interaction with thiol-containing proteins can lead to significant biochemical changes.
• Redox Activity : The mercapto group allows participation in redox reactions, affecting cellular redox states.

Biological Activities

Various studies have explored the biological activities associated with 1-(3-(Bromomethyl)-4-mercaptophenyl)-2-chloropropan-1-one:

• Antioxidant Properties : The compound exhibits potential antioxidant activity, which may protect cells from oxidative stress.
• Antimicrobial Activity : Preliminary studies indicate that it may possess antimicrobial properties, making it a candidate for further investigation in treating infections.
• Cytotoxic Effects : Research suggests that it may induce cytotoxicity in certain cancer cell lines, highlighting its potential as an anticancer agent.

Research Findings

A summary of relevant research findings is presented below:

Study	Findings
	Demonstrated enzyme inhibition through covalent bonding mechanisms.
	Reported cytotoxic effects on cancer cell lines, indicating potential for therapeutic applications.
	Explored redox properties and their implications for cellular signaling pathways.

Case Studies

Several case studies have illustrated the compound's biological effects:

• Enzyme Inhibition Study : A study showed that 1-(3-(Bromomethyl)-4-mercaptophenyl)-2-chloropropan-1-one inhibited a specific enzyme involved in metabolic pathways, leading to decreased activity in treated cells.
• Cytotoxicity Assessment : In vitro assays revealed that the compound induced apoptosis in human cancer cell lines, suggesting its potential as an anticancer drug.
• Antioxidant Evaluation : The compound demonstrated significant scavenging activity against free radicals in various assays, indicating its role as a potential antioxidant agent.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Key Compounds Analyzed:

1-(4-(Bromomethyl)-3-methoxyphenyl)-1-chloropropan-2-one (C₁₁H₁₂BrClO₂)

2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one (C₁₆H₁₃BrO)

3-(4-Chlorophenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one (C₁₅H₁₁ClO₂)

1-(4-Chlorophenyl)-2-cyclopropylpropan-1-one (C₁₂H₁₃ClO)

Table 1: Structural and Physicochemical Properties

Compound	Substituents	Molecular Weight (g/mol)	Key Functional Groups	Predicted Boiling Point (°C)
Target Compound	3-Bromomethyl, 4-SH, 2-Cl-propanone	292.6	Br, Cl, SH, ketone	~340–350 (estimated)
1-(4-(Bromomethyl)-3-methoxyphenyl)...	4-Bromomethyl, 3-OCH₃, 1-Cl-propanone	291.57	Br, Cl, OCH₃, ketone	347.0 ± 42.0
2-Bromo-1-(4-methylphenyl)-3-phenyl...	2-Br, 4-methylphenyl, propenone	301.18	Br, alkene, ketone	Not reported
3-(4-Chlorophenyl)-1-(4-hydroxyphe...	4-Cl, 4-OH, propenone	258.7	Cl, OH, conjugated alkene	Not reported
1-(4-Chlorophenyl)-2-cyclopropylpr...	4-Cl, cyclopropyl-propanone	208.7	Cl, cyclopropane, ketone	Not reported

Challenges and Innovations

• Stereochemical Complexity : Unlike cyclopropane-containing analogs (), the target compound’s planar aromatic ring reduces stereochemical complications but introduces regioselectivity challenges during functionalization .
• Thermal Stability : Predicted boiling points (~340–350°C) align with halogenated aromatics (e.g., ), though experimental validation is needed .